Cas no 2361639-55-4 (N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide)

• Product Name: N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide
• CAS No: 2361639-55-4
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 6071932
• PubChem ID: 139018846
• Update Time: 2025-06-08

N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide
• 2361639-55-4
• N-[3-(1-methyl-1H-1,2,3-triazol-4-yl)phenyl]prop-2-enamide
• Z3024770740
• EN300-26583581
• N-[3-(1-Methyltriazol-4-yl)phenyl]prop-2-enamide

• Inchi： 1S/C12H12N4O/c1-3-12(17)13-10-6-4-5-9(7-10)11-8-16(2)15-14-11/h3-8H,1H2,2H3,(H,13,17)
• InChI Key： ITRHYKBCFIQMII-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1=CC=CC(=C1)C1=CN(C)N=N1

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.8Ų

Additional information on N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide

Comprehensive Overview of N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide (CAS No. 2361639-55-4): Properties, Applications, and Research Insights

The compound N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide (CAS No. 2361639-55-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This triazole-based derivative is characterized by its 1,2,3-triazole core, a heterocyclic moiety known for its stability and versatility in drug design. The presence of the propenamide group further enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

Researchers have explored the N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide scaffold for its potential role in modulating biological pathways, particularly in the context of kinase inhibition and anti-inflammatory applications. Its CAS No. 2361639-55-4 is frequently cited in patent literature, highlighting its relevance in medicinal chemistry. The compound's structure-activity relationship (SAR) has been a focal point for optimizing its efficacy, with studies suggesting its utility in targeting protein-protein interactions.

In the realm of organic synthesis, N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide serves as a key building block for constructing more complex architectures. Its click chemistry compatibility, attributed to the 1,2,3-triazole ring, enables efficient conjugation with other functional groups. This property aligns with the growing demand for modular synthesis approaches in drug discovery, where rapid assembly of diverse molecular libraries is critical.

From a material science perspective, the compound's conjugated system (due to the propenamide moiety) offers intriguing optical and electronic properties. Recent studies have investigated its potential in organic semiconductors and photoresponsive materials, leveraging its ability to undergo photo-induced electron transfer. Such applications are particularly relevant in the development of next-generation optoelectronic devices.

The synthesis of CAS No. 2361639-55-4 typically involves Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high yield and selectivity, making it scalable for industrial applications. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity, which are crucial for preclinical studies.

Given the rising interest in targeted therapies, N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide has been evaluated for its bioavailability and metabolic stability. Computational modeling, including molecular docking and QSAR studies, has provided insights into its binding affinity for specific enzyme active sites. These findings are instrumental in designing analogs with improved pharmacokinetic profiles.

In summary, N-3-(1-methyl-1H-1,2,3-triazol-4-yl)phenylprop-2-enamide (CAS No. 2361639-55-4) represents a multifaceted compound with broad implications across drug discovery, material engineering, and chemical biology. Its triazole and propenamide functionalities underscore its adaptability, while ongoing research continues to uncover novel applications in precision medicine and smart materials.